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Compound of Interest

Compound Name: 2,6-Difluoropyrazine

Cat. No.: B1329852

Essential Safety and Handling Guide for 2,6-
Difluoropyridine

Disclaimer: The following guidance is based on publicly available Safety Data Sheets (SDS) for
2,6-Difluoropyridine. It is imperative for all researchers, scientists, and drug development
professionals to conduct a thorough risk assessment and consult with their institution's
Environmental Health and Safety (EHS) department before handling this chemical. This
document provides critical safety and logistical information, including operational and disposal
plans, to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,6-Difluoropyridine is a flammable liquid and vapor that can cause skin and serious eye
irritation, and may also lead to respiratory irritation.[1][2][3] Strict adherence to recommended
Personal Protective Equipment (PPE) protocols is mandatory to minimize exposure and
associated risks.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2,6-Difluoropyridine
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. . Recommended
Body Part Protective Equipment .
Material/Standard
Conforming to EN166 (EU) or
Safety glasses with side OSHA's eye and face
Eyes/Face ) ) ) ) )
shields or a face shield protection regulations in 29
CFR 1910.133 (US).[2]
Nitrile rubber or Butyl rubber
(inspect before use).[4] The
) ] ] selected gloves must satisfy
Skin Chemical-resistant gloves

the specifications of
Regulation (EU) 2016/425 and
the standard EN 374.[1]

Lab coat or flame-retardant,

antistatic protective clothing

Standard laboratory coat or

impervious clothing.[1][2]

Respiratory

Air-purifying respirator with
appropriate cartridges (if

ventilation is inadequate)

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges as a
backup to engineering
controls.[1] Respirators and
their components must be
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[4]

Operational Plan: Safe Handling and Storage

Procedures

Proper handling and storage are crucial for minimizing exposure and ensuring a safe laboratory

environment.

1. Preparation:
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o Ensure all necessary PPE is readily available and in good condition before handling the
chemical.[4]

» Locate the nearest emergency eyewash station and safety shower.[4]
 Verify that a fire extinguisher (CO2, dry chemical, or foam) is accessible.[2]
2. Ventilation:

 All work with 2,6-Difluoropyridine must be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

3. Handling:

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Keep the container tightly closed when not in use.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

¢ Use only non-sparking tools and take precautionary measures against static discharge.[2][5]
e Ground and bond containers when transferring material.[5]

4. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][5]

o Store in a flammables area with the container tightly closed.[2][5]

o Store locked up.[1][2]

Emergency Procedures
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First Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][2]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Wash off with soap and plenty of water. Consult a physician if irritation
persists.[1][2]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][2]

 |If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a poison center or doctor/physician if you feel unwell.[2][5]

Spill Response:

Ensure adequate ventilation and remove all sources of ignition.[2][5]

Use personal protective equipment.[1]

Absorb the spill with inert material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place it in a suitable, closed container for disposal.[1][5]

Do not let the product enter drains.[1]

Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.[1][4]

» Dispose of the contents/container to an approved waste disposal plant.[2]
o Do not mix with other waste. Leave chemicals in their original containers.[1]

» Handle uncleaned containers as you would the product itself.[1]
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e Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[1]

Quantitative Data Summary

Table 2: Physical and Chemical Properties of 2,6-Difluoropyridine

Property Value

Molecular Formula C5H3F2N[3]

Molecular Weight 115.08 g/mol [3]
Appearance Reddish violet liquid[2]
Boiling Point 124.5 °C @ 743 mmHg[2]
Density 1.268 g/mL at 25 °C[1]
Flash Point 33°C/91.4 °F[2]

Water Solubility

Not miscible or difficult to mix[1]

Workflow for Safe Handling of 2,6-Difluoropyridine

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoropyridine
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation

Don PPE:
- Safety Glasses/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Prepare Workspace:
- Work in Fume Hood
- Locate Emergency Equipment
- Remove Ignition Sources

-

2. Handling
y

y

Handle 2,6-Difluoropyridine:
- Use Non-Sparking Tools
- Ground/Bond Containers
- Keep Container Closed

-
4 . I
3. Post-Handhnvg
Decontamination:
- Clean Work Area
- Wash Hands Thoroughly
4 . I
4. Disposal
Storage: Waste Disposal:
- Store in Flammables Cabinet - Collect in Labeled Container
- Tightly Closed Container - Follow Institutional Protocols
- AN J

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,6-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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